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Compound of Interest

Compound Name: Ethylenethiourea

Cat. No.: B1671646 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Ethylenethiourea (ETU), a compound requiring careful management

due to its potential health risks.

Ethylenethiourea is classified as a potential carcinogen and a substance that can cause

reproductive harm.[1][2][3] Therefore, adherence to strict safety protocols is crucial to minimize

exposure and ensure the well-being of all laboratory personnel. This document outlines the

necessary personal protective equipment (PPE), step-by-step operational and disposal plans,

and emergency procedures.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Ethylenethiourea, a comprehensive PPE strategy is mandatory to prevent skin

and eye contact, as well as inhalation of dust particles.[4][5] All PPE should be inspected

before use and disposed of or decontaminated properly after handling the chemical.[5][6]

Key PPE Requirements:

Eye and Face Protection: Chemical safety goggles are required.[4] For operations with a

higher risk of splashing, a face shield should be used in conjunction with goggles.[5] Contact

lenses should not be worn when handling this chemical.[4]
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Hand Protection: Chemical-resistant gloves are essential.[4] Nitrile or chloroprene gloves are

recommended; however, it is crucial to consult the glove manufacturer's resistance guide for

specific breakthrough times.[4][6] For prolonged or frequent contact, a glove with a

protection class of 5 or higher (breakthrough time > 240 minutes) is advised.[4] For brief

contact, a protection class of 3 or higher (> 60 minutes) is recommended.[4] Always use

proper glove removal technique to avoid skin contact.[5]

Respiratory Protection: A NIOSH-approved particulate dust filter respirator should be used,

especially when handling the powder form or when engineering controls like a fume hood are

not available or sufficient.[4][7] For any detectable concentration, or at concentrations above

the NIOSH Recommended Exposure Limit (REL), a supplied-air respirator with a full

facepiece operated in a pressure-demand or other positive-pressure mode is recommended.

[7] Respirator use requires a formal respiratory protection program, including training and fit-

testing.[6][8]

Protective Clothing: A lab coat, buttoned to its full length, is required to protect street clothing

and skin.[6] Full-length pants and closed-toe shoes are mandatory.[6] For tasks with a higher

potential for contamination, additional protective clothing may be necessary.[4] Contaminated

work clothes should be laundered separately by informed individuals and should not be

taken home.[1]

Operational Plan: A Step-by-Step Guide to Safe
Handling
A systematic approach to handling Ethylenethiourea is critical to minimize exposure risk. The

following steps should be integrated into your standard operating procedures.

Preparation and Engineering Controls:

Always handle Ethylenethiourea in a well-ventilated area, preferably within a certified

ducted fume hood.[4][6]

Ensure that an eyewash station and a safety shower are readily accessible in the

immediate work area.[1][6]
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Before starting, obtain special instructions and ensure all safety precautions have been

read and understood.[9]

Keep containers securely sealed when not in use.[4]

Handling the Chemical:

Avoid all personal contact, including inhalation of dust.[4]

Do not eat, drink, or smoke in areas where Ethylenethiourea is handled.[4]

Use dry clean-up procedures for any minor spills of powder; avoid generating dust.[4] A

vacuum cleaner fitted with a HEPA filter can be used.[4]

Wash hands thoroughly with soap and water after handling and before breaks.[4][5]

Storage:

Store Ethylenethiourea in a cool, dry, and well-ventilated area in tightly closed containers.

[1]

Store in a designated area with a "Reproductive Toxin" label on the primary container,

secondary containment, and storage location.[6]

Avoid contamination with oxidizing agents such as nitrates, oxidizing acids, and chlorine

bleaches, as this may result in ignition.[4]

Disposal Plan: Managing Ethylenethiourea Waste
Proper disposal of Ethylenethiourea and contaminated materials is a critical step in the safety

lifecycle. All waste must be handled in accordance with local, state, and federal regulations.[4]

Waste Identification: Ethylenethiourea is designated as a hazardous waste with the EPA

waste number U116.[4][10]

Containerization:
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Collect waste Ethylenethiourea and any contaminated materials (e.g., gloves, absorbent

paper) in a sealed, clearly labeled, and appropriate container, such as a polyethylene or

polypropylene container.[4]

For spills, place collected residues in sealed plastic bags or other suitable containers for

disposal.[4]

Disposal Procedure:

Arrange for disposal through a licensed disposal company.[5]

Do not let the product enter drains.[5][9]

One disposal method involves dissolving or mixing the material with a combustible solvent

and burning it in a chemical incinerator with an afterburner and scrubber.[5]

Quantitative Data Summary
Parameter Value Reference

EPA Hazardous Waste

Number
U116 [4][10]

NIOSH REL Lowest feasible concentration [1]

Flash Point 252 °C / 485.6 °F [11]

Melting Point 197 - 201 °C / 386.6 - 393.8 °F [11]

Water Solubility 1 to 5 mg/mL at 64°F [10]

Emergency Procedures: Immediate Actions for
Exposure and Spills
In the event of an emergency, prompt and correct action is crucial.

Exposure Response:

Eye Contact: Immediately flush the eyes with plenty of fresh, running water for at least 15

minutes, holding the eyelids open.[4][6] Seek immediate medical attention from an
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ophthalmologist.[9]

Skin Contact: Immediately remove all contaminated clothing, including footwear.[4] Flush the

affected skin and hair with running water and soap, if available.[4] Seek medical attention if

irritation occurs.[4]

Inhalation: Remove the individual from the contaminated area to fresh air.[4] If the person is

not breathing, provide artificial respiration.[6] Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting.[10] If the person is conscious, rinse their mouth with

water and have them drink one or two glasses of water to dilute the chemical.[6][9][10] Seek

immediate medical attention.[6][10]

Spill Response:

Minor Spills:

Evacuate non-essential personnel from the area.[1]

Wear appropriate PPE, including a respirator.[4]

Use dry clean-up procedures to avoid generating dust.[4] Dampen the spilled solid with

water or acetone to prevent dusting before sweeping or vacuuming.[4][10]

Collect the material in a suitable, sealed container for disposal.[1][4]

Wash the spill area with soap and water.[10]

Major Spills:

Evacuate the area and alert emergency responders, providing them with the location and

nature of the hazard.[4]

Prevent the spillage from entering drains or water courses.[4]

Contain the spillage and collect the product wherever possible.[4]

Cleanup should only be performed by properly trained and equipped personnel.[1]
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Start: Handling Ethylenethiourea

Preparation & Engineering Controls
- Work in Fume Hood

- Eyewash/Shower Accessible
- Review Safety Precautions

Don Appropriate PPE
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves

- Respirator
- Lab Coat

Safe Handling
- Avoid Contact & Dust

- No Eating/Drinking/Smoking
- Use Dry Cleanup for Minor Spills

Proper Storage
- Cool, Dry, Ventilated Area
- Tightly Sealed Containers

- Labeled as 'Reproductive Toxin'

Emergency Event

Waste Disposal
- EPA Waste #U116

- Sealed, Labeled Containers
- Licensed Disposal Company

End: Procedure Complete

Exposure
(Skin, Eye, Inhalation, Ingestion)

- Follow First Aid Protocols
- Seek Medical Attention

If Exposure Occurs

Spill
(Minor or Major)
- Evacuate Area

- Wear PPE
- Contain & Clean Up
- Dispose of Waste

If Spill Occurs

After Resolution After Cleanup

Click to download full resolution via product page

Caption: Workflow for Safely Handling Ethylenethiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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